Cas no 22868-31-1 (Benzothiazole,2-(3-chlorophenyl)-)
22868-31-1 structure
Product Name:Benzothiazole,2-(3-chlorophenyl)-
CAS No:22868-31-1
MF:C13H8ClNS
MW:245.727320671082
CID:251311
PubChem ID:2818146
Update Time:2025-04-19
Benzothiazole,2-(3-chlorophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzothiazole,2-(3-chlorophenyl)-
- 2-(3-chlorophenyl)-1,3-benzothiazole
- 2-(3-chlorophenyl)benzo[d]thiazole
- 2-(3-chloro-phenyl)-benzothiazole
- 2-<3-Chlor-phenyl>-benzo-thiazol
- Benzothiazole,2-(3-chlorophenyl)
- MS-1604
- CHEMBL1808310
- 2-(3-chlorophenyl)-1, 3-benzothiazole
- DTXSID50384741
- 22868-31-1
- FT-0748166
- AKOS005107307
- SCHEMBL21891101
-
- Inchi： 1S/C13H8ClNS/c14-10-5-3-4-9(8-10)13-15-11-6-1-2-7-12(11)16-13/h1-8H
- InChI Key： ZWOUFZHDORMXJW-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(=C1)C1=NC2C=CC=CC=2S1
Computed Properties
- Exact Mass: 245.00700
- Monoisotopic Mass: 245.0065981g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 41.1Ų
Experimental Properties
- PSA: 41.13000
- LogP: 4.61670
Benzothiazole,2-(3-chlorophenyl)- Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Benzothiazole,2-(3-chlorophenyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM515182-1g |
2-(3-Chlorophenyl)benzo[d]thiazole |
22868-31-1 | 97% | 1g |
$347 | 2024-07-28 | |
| A2B Chem LLC | AD26326-1g |
2-(3-Chlorophenyl)benzo[d]thiazole |
22868-31-1 | 1g |
$339.00 | 2023-12-31 | ||
| A2B Chem LLC | AD26326-5g |
2-(3-Chlorophenyl)benzo[d]thiazole |
22868-31-1 | 5g |
$928.00 | 2023-12-31 |
Benzothiazole,2-(3-chlorophenyl)- Related Literature
-
Imran Kazi,Govindasamy Sekar Org. Biomol. Chem. 2019 17 9743
22868-31-1 (Benzothiazole,2-(3-chlorophenyl)-) Related Products
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